Upconversion luminescence and temperature measurement performance of Ho3+/Yb3+ and Tm3+/Yb3+ codoped Na5Rb7Sc2(WO4)9 phosphors†
CrystEngComm Pub Date: 2023-12-13 DOI: 10.1039/D3CE01020A
Abstract
New series of Ho3+/Yb3+ and Tm3+/Yb3+ codoped Na5Rb7Sc2(WO4)9 phosphors have been prepared by a conventional solid state reaction method. A powder XRD study has revealed that all the synthesized tungstates are isostructural and crystallize in the trigonal crystal system (sp. gr. R32, Z = 3). Upconversion luminescence in the 460–850 nm spectral range, associated with transitions in Ho3+ or Tm3+ ions, has been detected under 980 nm laser diode excitation. The optimal Ho3+/Yb3+ and Tm3+/Yb3+ ratios have been determined. Possible mechanisms of energy transfer between lanthanide ions have been discussed. The luminescence characteristics of the representative samples, Na5Rb7Sc1.925Yb0.045Ho0.03(WO4)9 and Na5Rb7Sc1.9Yb0.09Tm0.01(WO4)9, have been studied at 298–498 K to evaluate their temperature measurement performance. The calculated values of the absolute and relative sensitivities indicate that the studied tungstates are promising phosphors for non-contact thermometry.
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Journal Name：CrystEngComm
Research Products
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CAS no.: 13650-70-9
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CAS no.: 118476-89-4
